Cas no 70991-08-1 (Benzenamine, 4-(2-pyridinylthio)-)

• Product Name: Benzenamine, 4-(2-pyridinylthio)-
• CAS No: 70991-08-1
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 546288
• PubChem ID: 18971660
• Update Time: 2025-04-19

Benzenamine, 4-(2-pyridinylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-pyridinylthio)-
• 4-pyridin-2-ylsulfanylaniline
• 2-(4-aminophenylthio)pyridine
• 4-(2-pyridinylthio)benzenamine
• 4-[(Pyridin-2-yl)sulfanyl]aniline
• 4-(pyridine-2-ylthio) aniline
• DTXSID60597002
• 4-(pyridin-2-ylsulfanyl)phenylamine
• 4-(2-Pyridinylthio)aniline
• RZQCPVGWFDJQMU-UHFFFAOYSA-N
• SCHEMBL177742
• AKOS000215172
• 4-(2-pyridinylsulfanyl) aniline
• 70991-08-1

• Inchi： 1S/C11H10N2S/c12-9-4-6-10(7-5-9)14-11-3-1-2-8-13-11/h1-8H,12H2
• InChI Key： RZQCPVGWFDJQMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 202.0566
• Monoisotopic Mass: 202.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers